Cas no 605658-32-0 (3-chloro-5,6-difluoro-1-benzothiophene-2-carbonyl chloride)

3-chloro-5,6-difluoro-1-benzothiophene-2-carbonyl chloride structure
605658-32-0 structure
Product Name:3-chloro-5,6-difluoro-1-benzothiophene-2-carbonyl chloride
CAS No:605658-32-0
MF:C9H2Cl2F2OS
MW:267.079386234283
CID:952399
PubChem ID:11032826
Update Time:2025-04-19

3-chloro-5,6-difluoro-1-benzothiophene-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 3-chloro-5,6-difluoro-1-benzothiophene-2-carbonyl chloride
    • DTXSID20452709
    • 605658-32-0
    • 3-chloro-5,6-difluorobenzothiophene-2-carboxylic acid chloride
    • SCHEMBL3063440
    • 3-chloro-5,6-difluorobenzo[b]thiophene-2-carbonylchloride
    • 3-chloro-5,6-difluorobenzo[b]thiophene-2-carbonyl chloride
    • JELLQOMTCZUZKV-UHFFFAOYSA-N
    • AKOS000281241
    • Inchi: 1S/C9H2Cl2F2OS/c10-7-3-1-4(12)5(13)2-6(3)15-8(7)9(11)14/h1-2H
    • InChI Key: JELLQOMTCZUZKV-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(=O)Cl)SC2C=C(C(=CC=21)F)F

Computed Properties

  • Exact Mass: 265.91700
  • Monoisotopic Mass: 265.9171476g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 45.3Ų

Experimental Properties

  • PSA: 45.31000
  • LogP: 4.21190
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